
Unveiling the Molecular Architecture and
Biological Activity of Antitumor Agent-75

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antitumor agent-75

Cat. No.: B12407655 Get Quote

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of a novel cytotoxic compound,

referred to commercially as "Antitumor agent-75". Our investigation has identified this agent

within the peer-reviewed scientific literature as a mixture of regioisomers, 2-(1H-

benzo[d]imidazol-2-yl)-3-(4-fluorophenyl)-6-(4-methylpiperazin-1-yl)quinoxaline (designated as

13da) and 2-(1H-benzo[d]imidazol-2-yl)-3-(4-fluorophenyl)-7-(4-methylpiperazin-1-

yl)quinoxaline (designated as 14da). The commercially available "Antitumor agent-75"

corresponds to the substance described in the literature as "mriBIQ 13da/14da", a mixture of

these two isomers[1].

Chemical Structure and Properties
The chemical structure of the two regioisomers that constitute Antitumor agent-75 is

presented below. The core molecular framework consists of a quinoxaline ring system linked to

a benzimidazole moiety and substituted with a 4-fluorophenyl group and a 4-methylpiperazine

group at either the 6- or 7-position of the quinoxaline core.

Figure 1: Chemical Structures of Antitumor agent-75 Isomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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